Cas no 6892-74-6 (3,7-Diglucosylquercetin)

• Product Name: 3,7-Diglucosylquercetin
• CAS No: 6892-74-6
• MF: C₂₇H₃₀O₁₇
• MW: 626.517
• CID: 2076209
• PubChem ID: 10121947
• Update Time: 2025-11-01

3,7-Diglucosylquercetin Chemical and Physical Properties

Names and Identifiers

• 7-O-beta-D-Glucopyranoside-Hirsutrin
• quercetin 3,7-di-beta-D
• quercetin 3,7-di-O-beta-D-glucopyranoside
• quercetin 3,7-di-O-glucoside
• quercetin 3,7-O-beta-D-diglucopyranoside
• quercetin 3,7-O-diglucoside
• quercetin-3,7-diglucopyranoside
• quercetin-3,7-di-O-beta-D-glucopyranoside
• quercetin-3,7-di-O-glucoside
• quercetin-3,7-O-diglucoside
• quercetin-3-glucoside-7-glucoside
• quercetin-3-O-beta-D-glucopyranoside-7-O-beta-D-glucopyranoside
• quercetin-3-O-D-glucoside-7-O-D-glucoside
• quercetin-3-O-glucoside-7-O-glucoside
• Campanilosid
• Quercetin 3-O-galactoside-7-O-galactoside
• Quercetin-3,7-O-beta-diglucopyranoside
• Quercetin 3,7-diglucoside
• 3,7-Diglucosylquercetin
• Quercetin 3,7-O-beta-diglucopyranoside
• Quercetin 3-galactoside-7-glucoside
• AKOS040734507
• QUERCETIN-3,7-O-.BETA.-DIGLUCOPYRANOSIDE
• quercetin 3,7-di-O-beta-D-glucoside
• DTXSID90218990
• Qurcetin-3,7-diglucoside
• FS-8479
• 6892-74-6
• CHEBI:131497
• 2-(3,4-dihydroxyphenyl)-5-hydroxy-3,7-bis[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]chromen-4-one
• UNII-S2L05XBF3A
• S2L05XBF3A
• DTXCID40141481
• 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-3,7-bis(beta-D-glucopyranosyloxy)-5-hydroxy-
• Q27288498
• FLAVONE, 3,3',4',5,7-PENTAHYDROXY-, 3,7-DI-.BETA.-D-GLUCOPYRANOSIDE
• CS-0865436
• HY-N11823
• 4H-1-BENZOPYRAN-4-ONE, 2-(3,4-DIHYDROXYPHENYL)-3,7-BIS(.BETA.-D-GLUCOPYRANOSYLOXY)-5-HYDROXY-
• Flavone, 3,3',4',5,7-pentahydroxy-, 3,7-di-beta-D-glucopyranoside
• CHEMBL591113
• 2-(3,4-dihydroxyphenyl)-7-(beta-D-glucopyranosyloxy)-5-hydroxy-4-oxo-4H-1-benzopyran-3-yl beta-D-glucopyranoside

• Inchi： 1S/C27H30O17/c28-6-14-17(33)20(36)22(38)26(42-14)40-9-4-12(32)16-13(5-9)41-24(8-1-2-10(30)11(31)3-8)25(19(16)35)44-27-23(39)21(37)18(34)15(7-29)43-27/h1-5,14-15,17-18,20-23,26-34,36-39H,6-7H2/t14-,15-,17-,18-,20+,21+,22-,23-,26-,27+/m1/s1
• InChI Key： BNSCASRSSGJHQH-DEFKTLOSSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=C(C2C=CC(=C(C=2)O)O)OC2=CC(=CC(=C2C1=O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 626.14829948g/mol
• Monoisotopic Mass: 626.14829948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 44
• Rotatable Bond Count: 7
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 286Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glycosides

Additional information on 3,7-Diglucosylquercetin

Comprehensive Analysis of 3,7-Diglucosylquercetin (CAS No. 6892-74-6): Properties, Applications, and Health Benefits

3,7-Diglucosylquercetin (CAS No. 6892-74-6) is a flavonoid glycoside derived from quercetin, a well-known polyphenolic compound with potent antioxidant properties. This unique molecule features two glucose units attached to the quercetin backbone at the 3 and 7 positions, enhancing its solubility and bioavailability compared to its aglycone counterpart. As interest in natural antioxidants and plant-based bioactive compounds grows, 3,7-Diglucosylquercetin has garnered attention for its potential applications in nutraceuticals, cosmeceuticals, and functional foods.

The chemical structure of 3,7-Diglucosylquercetin contributes to its remarkable stability and bioactivity. Studies suggest that the glycosylation of quercetin not only improves its water solubility but also modulates its interaction with cellular receptors, making it a promising candidate for anti-inflammatory and neuroprotective applications. Recent research highlights its role in oxidative stress mitigation, a topic of significant interest in aging-related diseases and metabolic syndrome.

In the context of skin health, 3,7-Diglucosylquercetin has emerged as a key ingredient in anti-aging formulations. Its ability to scavenge free radicals and inhibit matrix metalloproteinases (MMPs) aligns with the rising demand for natural skincare solutions. Consumers increasingly search for terms like "plant-based anti-aging" and "flavonoids for skin," reflecting a shift toward science-backed botanicals in personal care.

The nutraceutical potential of 3,7-Diglucosylquercetin extends to gut health and immune modulation. As prebiotics and polyphenol-rich diets gain traction, this compound’s dual function as a microbiome modulator and antioxidant positions it as a multifunctional ingredient. Notably, its low toxicity profile makes it suitable for long-term supplementation, addressing consumer concerns about synthetic additives.

From a commercial perspective, 3,7-Diglucosylquercetin aligns with trends in clean-label products and sustainable sourcing. Manufacturers are exploring its incorporation into functional beverages and plant-based supplements, capitalizing on its thermostability and flavor-masking properties. Analytical techniques like HPLC and LC-MS are critical for quality control, ensuring standardized extracts meet regulatory requirements for GRAS (Generally Recognized As Safe) status.

Future research directions for 3,7-Diglucosylquercetin include investigating its synergistic effects with other polyphenols and exploring novel delivery systems like nanocarriers to enhance its oral bioavailability. As consumers prioritize evidence-based wellness, this compound’s multifaceted benefits position it at the forefront of next-generation nutraceuticals.